Cas no 2385863-26-1 (9H-fluoren-9-ylmethyl N-(hept-6-en-2-yl)carbamate)

• Product Name: 9H-fluoren-9-ylmethyl N-(hept-6-en-2-yl)carbamate
• CAS No: 2385863-26-1
• MF: C₂₂H₂₅NO₂
• MW: 335.43940615654
• CID: 6369656
• PubChem ID: 121592066
• Update Time: 2025-05-20

9H-fluoren-9-ylmethyl N-(hept-6-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37396641
• 2385863-26-1
• 9H-fluoren-9-ylmethyl N-(hept-6-en-2-yl)carbamate

• Inchi： 1S/C22H25NO2/c1-3-4-5-10-16(2)23-22(24)25-15-21-19-13-8-6-11-17(19)18-12-7-9-14-20(18)21/h3,6-9,11-14,16,21H,1,4-5,10,15H2,2H3,(H,23,24)
• InChI Key： ZETBSEGROCOGEY-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 335.188529040g/mol
• Monoisotopic Mass: 335.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 38.3Ų

Additional information on 9H-fluoren-9-ylmethyl N-(hept-6-en-2-yl)carbamate

9H-Fluoren-9-ylmethyl N-(hept-6-en-2-yl)carbamate: A Comprehensive Overview

The compound 9H-fluoren-9-ylmethyl N-(hept-6-en-2-yl)carbamate (CAS No. 2385863-26-1) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a fluorenylmethyl group with a heptenyl carbamate moiety. The fluorenylmethyl group, derived from fluorene, is known for its rigid and planar aromatic system, while the heptenyl carbamate introduces a flexible and reactive functional group. This combination makes the compound versatile and amenable to a wide range of chemical transformations.

Recent studies have highlighted the potential of 9H-fluoren-9-ylmethyl N-(hept-6-en-2-yl)carbamate in the development of novel drug delivery systems. Researchers have demonstrated that the compound can serve as an effective carrier for hydrophobic drugs, enhancing their solubility and bioavailability. The fluorenylmethyl group acts as a stabilizing agent, while the heptenyl carbamate facilitates interactions with biological membranes. This dual functionality makes the compound a promising candidate for targeted drug delivery applications.

In the field of agrochemicals, 9H-fluoren-9-ylmethyl N-(hept-6-en-2-yl)carbamate has shown potential as a precursor for herbicides and insecticides. Its ability to undergo controlled degradation under specific environmental conditions makes it an eco-friendly alternative to traditional agrochemicals. Recent advancements in green chemistry have further enhanced the synthesis of this compound, reducing its environmental footprint while maintaining its efficacy.

The synthesis of 9H-fluoren-9-ylmethyl N-(hept-6-en-2-yl)carbamate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the fluorenylmethyl intermediate through Friedel-Crafts alkylation and the subsequent coupling with heptenyl carbamate via nucleophilic substitution. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, improving yield and purity.

From a structural perspective, 9H-fluoren